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Compound of Interest

Compound Name: 4-Chloro-N,N-dimethylbenzamide

Cat. No.: B085207 Get Quote

4-Chloro-N,N-dimethylbenzamide, with the CAS Registry Number 14062-80-7, is a

substituted aromatic amide.[1][2] Its structure features a central benzamide core, substituted

with a chlorine atom at the para (4-) position of the benzene ring and two methyl groups on the

amide nitrogen. This specific arrangement of functional groups dictates its chemical behavior

and utility as a synthetic building block.

The chlorine atom acts as a deactivating but ortho-, para-directing group for electrophilic

aromatic substitution, while also providing a site for nucleophilic aromatic substitution under

certain conditions. The tertiary amide group is generally stable but can be hydrolyzed under

harsh acidic or basic conditions.
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Reactants

Process Workup & Purification4-Chlorobenzoyl Chloride
in Methylene Chloride Combine reactants

with stirring at 0-5 °C

Aqueous Dimethylamine (40%)

Stir for 2 hours
post-addition Phase Separation Dry organic layer

(e.g., Na₂SO₄)
Organic Phase Evaporate solvent

under reduced pressure
Recrystallize crude product

(e.g., from Methanol)
Pure 4-Chloro-N,N-
dimethylbenzamide

4-Chloro-N,N-dimethylbenzamide
(Starting Material)

Chemical Modification

Nucleophilic Aromatic
Substitution of Cl⁻

Metal-Catalyzed
Cross-Coupling (at C-Cl)

Modification of
Aromatic Ring

Library of Novel
Benzamide Derivatives

Biological Screening
(e.g., Enzyme Assays)

Identification of
Bioactive 'Hit' Compounds

Lead Optimization in
Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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